(2R)-2-[[(3S)-3-[2-[[(2S)-2-[(2S,3R,4R,5R)-2-Acetamido-1,4,5,6-tetrahydroxyhexan-3-yl]oxypropanoyl]amino]propanoylamino]-3-carboxypropanoyl]amino]-6,7-diamino-7-oxoheptanoic acid

• CAS No.: 94359-14-5
• Molecular Formula: C25H44N6O14
• Molecular Weight: 652.6 g/mol
• IUPAC Name: (2R)-2-[[(3S)-3-[2-[[(2S)-2-[(2S,3R,4R,5R)-2-acetamido-1,4,5,6-tetrahydroxyhexan-3-yl]oxypropanoyl]amino]propanoylamino]-3-carboxypropanoyl]amino]-6,7-diamino-7-oxoheptanoic acid
• InChI: InChI=1S/C25H44N6O14/c1-10(28-23(40)11(2)45-20(19(37)17(35)9-33)16(8-32)29-12(3)34)22(39)31-15(25(43)44)7-18(36)30-14(24(41)42)6-4-5-13(26)21(27)38/h10-11,13-17,19-20,32-33,35,37H,4-9,26H2,1-3H3,(H2,27,38)(H,28,40)(H,29,34)(H,30,36)(H,31,39)(H,41,42)(H,43,44)/t10?,11-,13?,14+,15-,16-,17+,19+,20+/m0/s1
• InChI Key: DAZBNQYTJOUXGP-UZLTUBOXSA-N
• Isomeric SMILES: C[C@@H](C(=O)NC(C)C(=O)N[C@@H](CC(=O)N[C@H](CCCC(C(=O)N)N)C(=O)O)C(=O)O)O[C@H]([C@H](CO)NC(=O)C)[C@@H]([C@@H](CO)O)O
• SMILES: CC(C(=O)NC(CC(=O)NC(CCCC(C(=O)N)N)C(=O)O)C(=O)O)NC(=O)C(C)OC(C(CO)NC(=O)C)C(C(CO)O)O
• Synonyms: SQ 28370; SQ-28370

Description

(2R)-2-[[(3S)-3-[2-[[(2S)-2-[(2S,3R,4R,5R)-2-Acetamido-1,4,5,6-tetrahydroxyhexan-3-yl]oxypropanoyl]amino]propanoylamino]-3-carboxypropanoyl]amino]-6,7-diamino-7-oxoheptanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C25H44N6O14 and its molecular weight is 652.6 g/mol. The purity is usually 95%.
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